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Compound of Interest

Compound Name: Tetrapeptide-2

Cat. No.: B611303

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of cosmetic science and dermatology, peptides have emerged as a
cornerstone of advanced anti-aging formulations. Their specificity and ability to mimic natural
biological signaling pathways offer a targeted approach to mitigating the signs of cutaneous
aging. This guide provides an objective comparison of Tetrapeptide-2 against other prominent
anti-aging peptides: Argireline® (Acetyl Hexapeptide-8), Matrixyl® (Palmitoyl Pentapeptide-4),
and Copper Peptides (GHK-Cu). The comparison is supported by experimental data, detailed
methodologies, and visual representations of their mechanisms of action to aid in research and
development.

Mechanisms of Action
Tetrapeptide-2 (Acetyl Tetrapeptide-2)

Tetrapeptide-2 is a biomimetic peptide derived from the youth hormone, thymopoietin. Its
primary mechanism involves compensating for the age-related decline in thymic factors, which
play a crucial role in the skin's immune defense and regenerative capabilities.[1] By mimicking
thymopoietin, Tetrapeptide-2 stimulates the proliferation of keratinocytes, boosts the skin's
immune defenses, and promotes the regeneration of the epidermis.[1][2] It also enhances the
synthesis of essential extracellular matrix (ECM) proteins, including collagen and elastin,
contributing to improved skin firmness and elasticity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611303#tetrapeptide-2-vs-other-anti-aging-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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